Cas no 1361725-20-3 (2',3'-Dichloro-2,4,6-trifluoro-biphenyl)

• Product Name: 2',3'-Dichloro-2,4,6-trifluoro-biphenyl
• CAS No: 1361725-20-3
• MF: C₁₂H₅Cl₂F₃
• MW: 277.069311857224
• CID: 4993853
• Update Time: 2025-06-09

2',3'-Dichloro-2,4,6-trifluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2',3'-Dichloro-2,4,6-trifluoro-biphenyl

• Inchi： 1S/C12H5Cl2F3/c13-8-3-1-2-7(12(8)14)11-9(16)4-6(15)5-10(11)17/h1-5H
• InChI Key： KGRJSXYOPPNEGI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C(=CC(=CC=1F)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 252
• XLogP3: 5.2
• Topological Polar Surface Area: 0

Additional information on 2',3'-Dichloro-2,4,6-trifluoro-biphenyl

Introduction to 2',3'-Dichloro-2,4,6-trifluoro-biphenyl (CAS No. 1361725-20-3)

2',3'-Dichloro-2,4,6-trifluoro-biphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 1361725-20-3, is a fluorinated biphenyl derivative that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of chlorine and fluorine substituents on a biphenyl core, which imparts unique electronic and steric properties. The structural configuration of this compound makes it a promising candidate for various applications, particularly in the development of advanced materials and pharmaceutical agents.

The biphenyl scaffold is a well-studied aromatic system in organic chemistry, known for its stability and versatility in forming complex molecular architectures. The introduction of fluorine atoms at the 2,4,6 positions and chlorine atoms at the 2' and 3' positions enhances the compound's reactivity and functionality. This modification allows for selective interactions with biological targets, making it an attractive moiety for drug design. The fluorine atoms contribute to the lipophilicity and metabolic stability of the molecule, while the chlorine atoms provide additional points for hydrogen bonding or coordination with biological partners.

In recent years, 2',3'-Dichloro-2,4,6-trifluoro-biphenyl has been explored in multiple research domains due to its distinctive chemical properties. One of the most compelling areas of study involves its potential as an intermediate in the synthesis of agrochemicals. The fluorinated biphenyl structure is frequently utilized in crop protection agents due to its ability to resist degradation under environmental conditions. This resistance ensures prolonged efficacy in pest control formulations, making it a valuable component in sustainable agriculture.

Furthermore, the pharmaceutical industry has shown interest in this compound as a building block for novel therapeutic agents. The structural features of 2',3'-Dichloro-2,4,6-trifluoro-biphenyl allow for fine-tuning of pharmacokinetic properties such as solubility and bioavailability. Researchers have leveraged its scaffold to develop molecules with enhanced binding affinity to specific biological receptors. For instance, derivatives of this compound have been investigated for their potential role in modulating enzyme activity and receptor interactions relevant to neurological disorders.

The synthesis of 2',3'-Dichloro-2,4,6-trifluoro-biphenyl involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine and chlorine substituents often necessitates specialized methodologies to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the biphenyl core efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for both laboratory-scale investigations and industrial applications.

From an environmental perspective, the stability conferred by fluorine atoms raises important considerations regarding persistence and bioaccumulation. However, ongoing research focuses on optimizing synthetic routes to minimize environmental impact while maintaining desired functional properties. Innovations in green chemistry principles are being applied to develop more sustainable methods for producing fluorinated biphenyl derivatives like 2',3'-Dichloro-2,4,6-trifluoro-biphenyl.

The electronic properties of this compound also make it relevant in materials science. Fluorinated biphenyls are known for their high charge transport capabilities when incorporated into organic semiconductors or light-emitting diodes (OLEDs). The presence of electronegative fluorine atoms alters the electron distribution within the molecule, influencing its conductivity and optical characteristics. This has led to investigations into its potential use as an active layer material in electronic devices.

In conclusion,2',3'-Dichloro-2,4,6-trifluoro-biphenyl (CAS No. 1361725-20-3) represents a versatile chemical entity with broad applicability across multiple industries. Its unique structural features enable diverse functionalities that are exploited in pharmaceutical development、agrochemical formulations、and advanced materials. As research continues to uncover new applications，this compound is poised to play an increasingly significant role in addressing challenges across science and technology.